Cas no 1261558-22-8 (2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid)

• Product Name: 2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid
• CAS No: 1261558-22-8
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• CID: 4991887
• Update Time: 2025-10-31

2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid
• 2-fluoro-3-[3-(trifluoromethoxy)phenyl]benzoic acid

• Inchi： 1S/C14H8F4O3/c15-12-10(5-2-6-11(12)13(19)20)8-3-1-4-9(7-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： LFFSBQGEIKWGDO-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5

Additional information on 2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid

2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic Acid (CAS No. 1261558-22-8)

2-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid, also known by its CAS registry number CAS No. 1261558-22-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl carboxylic acids, which are widely studied due to their unique electronic properties and potential uses in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 2-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid consists of a biphenyl system with a fluorine atom at the 2-position and a trifluoromethoxy group at the 3'-position. The carboxylic acid group is located at the 3-position of the phenyl ring. This arrangement imparts the compound with a combination of electron-withdrawing and electron-donating substituents, which significantly influence its reactivity and physical properties.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the trifluoromethoxy group, a strong electron-withdrawing substituent, enhances the compound's stability and bioavailability. Additionally, the fluorine atom at the 2-position contributes to the compound's lipophilicity, making it an attractive candidate for drug design targeting specific biological pathways.

In terms of synthesis, 2-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid can be prepared through a variety of routes, including Suzuki coupling reactions and nucleophilic aromatic substitution. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications.

The physical properties of this compound are also of great interest. Its melting point, solubility in various solvents, and thermal stability have been extensively characterized using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties make it suitable for use in high-performance materials and as an intermediate in organic synthesis.

One of the most promising applications of CAS No. 1261558-22-8 lies in its potential as a building block for more complex molecules with enhanced functionalities. For instance, it can serve as a precursor for constructing heterocyclic compounds or for modifying existing drug candidates to improve their pharmacokinetic profiles.

In conclusion, 2-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid (CAS No. 1261558-22-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike.